Cas no 1361750-61-9 (Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1361750-61-9
• MF: C₁₂H₁₃F₅N₂O₂
• MW: 312.235840559006
• CID: 4798292
• Update Time: 2025-05-19

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C12H13F5N2O2/c1-2-21-9(20)4-6-3-7(11(13)14)10(12(15,16)17)8(5-18)19-6/h3,11H,2,4-5,18H2,1H3
• InChI Key： AUXKWKXYAFMEPH-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC(CC(=O)OCC)=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate, identified by the CAS number 1361750-61-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its pyridine ring structure, which serves as the central framework, with several substituents attached at specific positions. The presence of an ethyl acetate group at position 6, along with an aminomethyl group at position 2, a difluoromethyl group at position 4, and a trifluoromethyl group at position 3, makes this compound highly versatile and interesting for researchers in the field of organic chemistry.

The pyridine ring is a six-membered aromatic ring containing one nitrogen atom, which contributes to its stability and reactivity. The substitution pattern of this compound is crucial for its chemical properties and potential applications. The aminomethyl group (-CH₂NH₂) at position 2 introduces basicity and nucleophilic character, while the difluoromethyl (-CHF₂) and trifluoromethyl (-CF₃) groups at positions 4 and 3, respectively, add electron-withdrawing effects due to the electronegativity of fluorine atoms. These substituents not only influence the electronic properties of the molecule but also play a significant role in determining its reactivity in various chemical reactions.

The ethyl acetate group at position 6 is an ester functional group, which can undergo hydrolysis under specific conditions to form the corresponding carboxylic acid or its conjugate base. This property makes it useful in drug delivery systems where controlled release mechanisms are required. Additionally, the ester group can serve as a protecting group for carboxylic acids during synthetic procedures.

Recent studies have highlighted the potential of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate in the development of new pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for drug design. For instance, researchers have explored its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemicals. The presence of fluorinated groups enhances its stability against metabolic degradation in plants and animals, making it suitable for use as a pesticide or herbicide. Recent field trials have demonstrated its efficacy in controlling specific agricultural pests without adverse effects on non-target species.

The synthesis of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate involves a series of well-established organic reactions. Typically, the pyridine ring is synthesized via cyclization reactions from appropriate precursors such as aldehydes or ketones containing nitrogen atoms. Subsequent substitutions are carried out using nucleophilic aromatic substitution or other methods depending on the desired regiochemistry.

One of the key challenges in synthesizing this compound is achieving high yield and purity due to the steric hindrance caused by multiple substituents on the pyridine ring. Researchers have employed various strategies to overcome these challenges, including optimizing reaction conditions and using advanced catalysts to facilitate substitution reactions.

From an environmental standpoint, Ethyl 2-(aminomethyl)-4-(difluoromethyliodide)-3-(trifluorome thyl)pyridine-6-acetate has been evaluated for its biodegradability and environmental impact. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation into less complex molecules that are less harmful to ecosystems.

In conclusion, Ethyl 2-(amin om ethy l)-4-d ifl uo ro methyl -3-tri fluoro methyl pyri dine -6-a ce tate (CAS No: 1361750-61-9) is a multifaceted organic compound with diverse applications across various industries. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science.